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Compound of Interest

Compound Name: 1-Bromo-1-chlorocyclobutane

Cat. No.: B13957212

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 1-Bromo-1-
chlorocyclobutane (CAS No: 31038-07-0). Adherence to these protocols is crucial to ensure
personnel safety and maintain the integrity of the compound for research and development
purposes.

Compound Data and Physical Properties

1-Bromo-1-chlorocyclobutane is a halogenated organic compound with the molecular
formula C4HeBrCl.[1] It is a valuable intermediate in organic synthesis.[1] Below is a summary
of its key physical and chemical properties.

Property Value Source
CAS Number 31038-07-0 [11[2]
Molecular Formula CaHeBrCl [1][2]
Molecular Weight 169.45 g/mol [1]
Predicted Boiling Point 151.9 +13.0 °C at 760 mmHg [1]
Predicted Density 1.7+0.1 g/cm3 [1]
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Safety and Hazard Information

1-Bromo-1-chlorocyclobutane is classified as a hazardous substance. The following GHS
hazard statements are associated with this compound:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
Signal Word: Warning
Pictogram:

walt text

Handling Procedures

Due to its hazardous nature, 1-Bromo-1-chlorocyclobutane must be handled with appropriate
safety measures in a well-ventilated area, preferably within a chemical fume hood.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential to minimize exposure.
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Protection Type Specific Recommendations

Eye and Face Protection Wear chemical safety goggles and a face shield.

Wear chemically resistant gloves (e.g., nitrile or
Hand Protection neoprene). Inspect gloves for any signs of

degradation before use.

] Wear a flame-retardant lab coat and appropriate
Body Protection ) ) )
chemical-resistant clothing.

If working outside of a fume hood or if there is a
Respiratory Protection risk of inhalation, use a NIOSH-approved

respirator with an organic vapor cartridge.

General Handling

e Avoid contact with skin, eyes, and clothing.

e Do not breathe vapors or mists.

o Keep away from sources of ignition.

e Use non-sparking tools.

e Ground all equipment when transferring large quantities.

e Wash hands thoroughly after handling.

Storage Procedures

Proper storage is critical to maintain the stability of 1-Bromo-1-chlorocyclobutane and to
prevent accidents.
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Storage Condition Recommendation

Temperature Store in a cool, dry place.

Container Keep in a tightly sealed, original container.
Ventilation Store in a well-ventilated area.

Store away from strong oxidizing agents, strong

Incompatible Materials
bases, and metals.

Experimental Protocols

The following is a general protocol for using 1-Bromo-1-chlorocyclobutane in a synthetic
organic chemistry setting. This should be adapted based on the specific reaction conditions.

General Reaction Setup

e Preparation:

Ensure the reaction will be carried out in a certified chemical fume hood.

o

Assemble and dry all glassware thoroughly.

[¢]

Have all necessary reagents and solvents ready.

[¢]

[e]

Ensure appropriate emergency equipment (fire extinguisher, spill kit, safety shower, and
eyewash station) is accessible.

» Reagent Addition:

o Under an inert atmosphere (e.g., nitrogen or argon), add the required solvent to the
reaction flask.

o Slowly add 1-Bromo-1-chlorocyclobutane to the reaction vessel using a syringe or

dropping funnel.

o Add other reactants as per the specific experimental procedure.
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Reaction Monitoring and Work-up:
o Monitor the reaction progress using appropriate analytical techniques (e.g., TLC, GC-MS).
o Upon completion, quench the reaction carefully.

o Perform the work-up and purification as required by the specific synthesis.

Emergency Procedures
Spills

Evacuate: Immediately evacuate the area of all non-essential personnel.
Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading. For small spills, absorb the material with an inert
absorbent (e.g., vermiculite, sand).

Collect: Carefully collect the absorbed material into a labeled, sealed container for
hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with an appropriate solvent.

First Aid

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.
Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.
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Visualized Workflow

The following diagram illustrates the standard workflow for handling 1-Bromo-1-
chlorocyclobutane.
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Workflow for Handling 1-Bromo-1-chlorocyclobutane
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Caption: Standard Operating Procedure Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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